(1R)-2,2-difluorocyclohexan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R)-2,2-difluorocyclohexan-1-amine, also known as DFHMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. DFHMA is a chiral amine, meaning that it has a stereocenter that gives rise to two enantiomers, (1R)-DFHMA and (1S)-DFHMA.
Scientific Research Applications
(1R)-(1R)-2,2-difluorocyclohexan-1-amine has been studied for its potential use as a building block in the synthesis of biologically active compounds. One study reported the synthesis of a series of novel N-substituted (1R)-2,2-difluorocyclohexan-1-amine derivatives that exhibited potent antitumor activity in vitro. Another study reported the synthesis of a series of (1R)-2,2-difluorocyclohexan-1-amine-based inhibitors of human monoamine oxidase B, an enzyme that is involved in the metabolism of neurotransmitters such as dopamine and serotonin.
Mechanism of Action
The mechanism of action of (1R)-(1R)-2,2-difluorocyclohexan-1-amine is not well understood. However, it is believed to act as a nucleophile in certain chemical reactions due to the presence of the amino group on the cyclohexane ring.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of (1R)-(1R)-2,2-difluorocyclohexan-1-amine. However, studies have shown that its derivatives exhibit potent antitumor activity and inhibitory activity against human monoamine oxidase B.
Advantages and Limitations for Lab Experiments
One advantage of using (1R)-(1R)-2,2-difluorocyclohexan-1-amine as a building block in the synthesis of biologically active compounds is its availability and relatively low cost. However, its limited solubility in common organic solvents may pose a challenge in certain reactions.
Future Directions
There are several future directions for the study of (1R)-(1R)-2,2-difluorocyclohexan-1-amine and its derivatives. One direction is the synthesis of novel derivatives with improved pharmacological properties, such as increased potency and selectivity. Another direction is the study of the mechanism of action of (1R)-(1R)-2,2-difluorocyclohexan-1-amine and its derivatives, which may lead to the discovery of new therapeutic targets. Additionally, the development of new synthetic routes for (1R)-(1R)-2,2-difluorocyclohexan-1-amine may improve its availability and reduce its cost.
Synthesis Methods
The synthesis of (1R)-(1R)-2,2-difluorocyclohexan-1-amine involves the reduction of cyclohexanone using sodium borohydride in the presence of hydrofluoric acid. The reaction yields a racemic mixture of (1R)-(1R)-2,2-difluorocyclohexan-1-amine and (1S)-(1R)-2,2-difluorocyclohexan-1-amine, which can be separated using chiral chromatography.
properties
IUPAC Name |
(1R)-2,2-difluorocyclohexan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N/c7-6(8)4-2-1-3-5(6)9/h5H,1-4,9H2/t5-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KATJLSLKDKAWTG-RXMQYKEDSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)N)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC([C@@H](C1)N)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-2,2-difluorocyclohexan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.